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Compound of Interest

Compound Name: FR-900137

Cat. No.: B1674036

Technical Support Center: FR-900137

Limited information is publicly available for the antibiotic FR-900137, which restricts the
creation of a detailed technical support center for optimizing incubation time. Discovered in
1980, FR-900137 is an antibiotic produced by the bacterium Streptomyces unzenensis.[1]
While its chemical structure is known, extensive research on its specific mechanism of action,
the signaling pathways it affects, and detailed protocols for optimizing its use in experimental
settings are not readily found in public scientific literature.

Our comprehensive search for information did not yield specific data to construct detailed
troubleshooting guides, frequently asked questions (FAQs), or in-depth experimental protocols
related to the optimization of incubation time for FR-900137 treatment. The available

information primarily focuses on its discovery, structure, and general antibacterial properties.

General Information on FR-900137

Based on the limited available data, here is a summary of what is known about FR-900137:
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Feature Description
Type of Compound Antibiotic
Producing Organism Streptomyces unzenensis[1]

] Methyl hydrogen N1-methyl N2-(L)-leucyl
Chemical Structure )
phosphorohydrazidate[2][3]

Broad-spectrum activity against a variety of

Antibacterial Spectrum N . _
Gram-positive and Gram-negative bacteria.[1]

Hypothetical Troubleshooting and Considerations

Given the lack of specific data for FR-900137, we can provide some general guidance for
optimizing incubation time with a novel antibiotic, based on standard laboratory practices.
These are general principles and would require experimental validation for FR-900137.

Potential Issues in Optimizing Incubation Time:

» Low Efficacy: The antibiotic may not be effective at the tested concentrations and incubation

times.

o Toxicity to Host Cells: In cell-based assays, the antibiotic could be toxic to the host cells at
the concentrations required for antibacterial activity.

 Variability in Results: Inconsistent results across experiments can make it difficult to
determine the optimal incubation time.

General Experimental Workflow for Optimization:

To determine the optimal incubation time for an antibiotic like FR-900137, a researcher would

typically perform a time-course experiment.
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Caption: A general workflow for determining the optimal incubation time of an antibiotic.

Signaling Pathways of Streptomyces-derived

Antibiotics

While there is no specific information on the signaling pathways affected by FR-900137,

antibiotics produced by Streptomyces are known to target various essential bacterial

processes. The diagram below illustrates common mechanisms of action for this class of

antibiotics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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